Cas no 1804425-61-3 (3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine)

• Product Name: 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine
• CAS No: 1804425-61-3
• MF: C₇H₄ClF₃N₂O₂
• MW: 240.567070960999
• CID: 4884722
• Update Time: 2025-10-29

3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine

• Inchi： 1S/C7H4ClF3N2O2/c8-2-4-3(6(10)11)1-5(9)12-7(4)13(14)15/h1,6H,2H2
• InChI Key： OZKHPKSVFIRGIW-UHFFFAOYSA-N
• SMILES： ClCC1C([N+](=O)[O-])=NC(=CC=1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 2.5
• Topological Polar Surface Area: 58.7

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine

Introduction to 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine (CAS No. 1804425-61-3)

3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine, identified by its Chemical Abstracts Service (CAS) number 1804425-61-3, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloromethyl group, a difluoromethyl substituent, and a fluoro atom, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active agents.

The significance of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine lies in its versatility as a building block in drug discovery. The chloromethyl moiety allows for further functionalization through nucleophilic substitution reactions, enabling the introduction of additional pharmacophores or bioisosteres. This flexibility is particularly advantageous in designing molecules with enhanced binding affinity and selectivity towards target enzymes or receptors. Moreover, the difluoromethyl group is a well-documented pharmacophore that can improve metabolic stability, lipophilicity, and overall drug-like properties of small molecules. The incorporation of a fluoro atom at the 6-position of the pyridine ring further modulates the electronic and steric environment of the molecule, influencing its interactions with biological targets.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in developing novel therapeutic agents. For instance, studies have demonstrated that fluorine atoms can enhance the bioavailability and pharmacokinetic profiles of drugs by influencing their solubility, permeability, and metabolic degradation pathways. The compound 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine exemplifies this trend, as its structural motifs align with many successful drugs currently on the market or in clinical development. Researchers have leveraged its scaffold to explore new chemical entities (NCEs) targeting various diseases, including oncology, inflammation, and central nervous system disorders.

In oncology research, pyridine derivatives have shown promise as inhibitors of kinases and other enzymes involved in cancer cell proliferation and survival. The presence of both electron-withdrawing groups (such as the nitro group at the 2-position) and electron-donating substituents (like the fluorine atoms) in 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine creates a balance that can optimize binding interactions with biological targets. Preclinical studies have indicated that derivatives of this compound exhibit inhibitory activity against certain kinases, making them attractive candidates for further development into anticancer therapies. The chloromethyl group also facilitates derivatization into more complex structures that could enhance selectivity over off-target proteins.

The role of difluoromethyl groups in medicinal chemistry cannot be overstated. These substituents are known to improve drug candidates' resistance to metabolic degradation by enzymes such as cytochrome P450 oxidases. This stability is crucial for maintaining therapeutic efficacy over time. Additionally, fluorine atoms can influence hydrogen bonding interactions within protein binding pockets, leading to stronger binding affinities. In the context of 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine, these properties may contribute to its potential as a lead compound for drugs targeting protein-protein interactions or enzyme-inhibiting mechanisms.

Recent publications have explored synthetic routes to modify 3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine to generate libraries of analogs for high-throughput screening (HTS). These efforts aim to identify novel scaffolds with improved pharmacological profiles. For example, replacing or altering the nitro group with other electron-withdrawing or donating groups has been investigated to modulate activity against specific biological targets. Similarly, variations in the substitution pattern around the pyridine ring have been examined to optimize solubility and membrane permeability.

The compound's structural complexity also makes it an interesting candidate for exploring structure-activity relationships (SAR). By systematically altering functional groups such as the chloromethyl, difluoromethyl, or fluoro substituents, researchers can gain insights into which structural features are critical for biological activity. This information is invaluable for guiding subsequent rounds of optimization aimed at improving potency, selectivity, and pharmacokinetic properties. Computational modeling techniques have been employed alongside experimental approaches to predict how changes in molecular structure will affect binding affinity and other key properties.

In conclusion,3-(Chloromethyl)-4-(difluoromethyl)-6-fluoro-2-nitropyridine (CAS No. 1804425-61-3) represents a promising intermediate in pharmaceutical research due to its unique structural features and potential applications across multiple therapeutic areas. Its versatility as a scaffold for further functionalization positions it as a valuable tool for drug discovery efforts aimed at developing next-generation therapeutics. As our understanding of fluorinated heterocycles continues to evolve,this compound will likely remain at the forefront of innovation in medicinal chemistry.